Cas no 129200-98-2 (3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile)

3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile is a versatile organic compound featuring a chlorophenyl group and a phenylsulfonyl moiety attached to an acrylonitrile backbone. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (sulfonyl and nitrile) and electron-donating (aryl) groups enhances its utility in cross-coupling reactions and cyclization processes. Its crystalline nature ensures consistent purity, while its stability under standard conditions facilitates handling and storage. Researchers favor this compound for its predictable reactivity and compatibility with diverse reaction conditions, enabling efficient synthesis of complex molecular architectures.

3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile structure

129200-98-2 structure

Product Name:3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile

CAS No:129200-98-2

MF:C₁₅H₁₀ClNO₂S

MW:303.763401508331

CID:1223849

PubChem ID:738115

Update Time:2025-06-06

3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (E)-
- (E)-2-(benzenesulfonyl)-3-(4-chlorophenyl)prop-2-enenitrile
- 50709-88-1
- (2E)-3-(4-chlorophenyl)-2-(phenylsulfonyl)prop-2-enenitrile
- 8T-0622
- CS-0365656
- (2E)-2-(benzenesulfonyl)-3-(4-chlorophenyl)prop-2-enenitrile
- J-501911
- 3-(4-chlorophenyl)-2-(phenylsulfonyl)acrylonitrile
- MFCD03425821
- 129200-98-2
- (2E)-3-(4-chlorophenyl)-2-(phenylsulfonyl)-2-propenenitrile
- (E)-3-(4-chlorophenyl)-2-(phenylsulfonyl)acrylonitrile
- AKOS003321065
- STK445048
- 2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-
- 3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile
- MDL： MFCD03425821
- Inchi： 1S/C15H10ClNO2S/c16-13-8-6-12(7-9-13)10-15(11-17)20(18,19)14-4-2-1-3-5-14/h1-10H/b15-10+
- InChI Key： XXQWGNZCCQXAFY-XNTDXEJSSA-N
- SMILES： ClC1C=CC(=CC=1)/C=C(\C#N)/S(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 303.0120774g/mol
Monoisotopic Mass: 303.0120774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 498
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 66.3Å²

3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C375468-10mg	3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile	129200-98-2		10mg	$ 50.00	2022-06-01
TRC	C375468-50mg	3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile	129200-98-2		50mg	$ 65.00	2022-06-01
TRC	C375468-100mg	3-(4-Chlorophenyl)-2-(phenylsulfonyl)acrylonitrile	129200-98-2		100mg	$ 80.00	2022-06-01
A2B Chem LLC	AA45094-1mg	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AA45094-5mg	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AA45094-500mg	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	500mg	$228.00	2024-04-20
A2B Chem LLC	AA45094-1g	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	1g	$277.00	2024-04-20
A2B Chem LLC	AA45094-5g	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	5g	$540.00	2024-04-20
A2B Chem LLC	AA45094-10g	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	10g	$802.00	2024-04-20
A2B Chem LLC	AA45094-25g	2-Propenenitrile, 3-(4-chlorophenyl)-2-(phenylsulfonyl)-, (2E)-	129200-98-2	>95%	25g	$1591.00	2024-04-20